N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide

• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: N-cyclopropyl-2-(3,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C20H24N2O5S/c1-14-4-9-17(10-5-14)28(24,25)22(13-20(23)21-15-6-7-15)16-8-11-18(26-2)19(12-16)27-3/h4-5,8-12,15H,6-7,13H2,1-3H3,(H,21,23)
• InChI Key: BLNTWOGARNERCS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2CC2)C3=CC(=C(C=C3)OC)OC

Description

N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide, also known as CPI-444, is a small molecule inhibitor of the adenosine A2A receptor. It has gained significant attention in recent years due to its potential therapeutic applications in the treatment of cancer.

Mechanism of Action

The adenosine A2A receptor is a G protein-coupled receptor that is expressed on the surface of many cells, including immune cells. When activated, it can suppress immune cell activity, which can promote tumor growth and survival. N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide works by binding to the adenosine A2A receptor and blocking its activity. This leads to the activation of immune cells, which can then attack and destroy cancer cells.
Biochemical and Physiological Effects:
N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide has been shown to have several biochemical and physiological effects. In preclinical studies, it has been shown to enhance the activity of immune cells, such as T-cells and natural killer cells. It has also been shown to reduce the number of regulatory T-cells, which can suppress immune cell activity. In addition, N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide has been shown to reduce the production of cytokines, which are molecules that can promote inflammation and tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide is that it has been shown to be effective in several types of cancer, including melanoma, renal cell carcinoma, and non-small cell lung cancer. This suggests that it may have broad therapeutic applications. However, one limitation of N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide is that it has only been tested in preclinical studies. Further research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide. One area of research is to determine its safety and efficacy in clinical trials. This will involve testing the drug in humans to determine its optimal dosage, safety profile, and efficacy. Another area of research is to determine its potential for combination therapy. N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide may be effective when used in combination with other cancer therapies, such as chemotherapy or immunotherapy. Finally, researchers may investigate the potential of N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide for use in other diseases, such as autoimmune diseases or inflammatory disorders.
Conclusion:
In conclusion, N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide is a small molecule inhibitor of the adenosine A2A receptor that has potential therapeutic applications in the treatment of cancer. It works by inhibiting the adenosine A2A receptor, which can enhance the activity of immune cells and promote the destruction of cancer cells. While N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide has shown promise in preclinical studies, further research is needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide involves the reaction of 3,4-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-methylphenylsulfonamide to form the corresponding sulfonamide. The final step involves the reaction of the sulfonamide with N-cyclopropyl-2-chloroacetamide to form N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide. The overall yield of the synthesis is approximately 30%.

Scientific Research Applications

N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide has been shown to have anti-tumor activity in preclinical studies. It works by inhibiting the adenosine A2A receptor, which is overexpressed in certain types of cancer cells. By blocking this receptor, N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide can enhance the activity of immune cells, such as T-cells, and promote the destruction of cancer cells. N-cyclopropyl-2-{3,4-dimethoxy[(4-methylphenyl)sulfonyl]anilino}acetamide has been shown to be effective in several types of cancer, including melanoma, renal cell carcinoma, and non-small cell lung cancer.